Benzoxazoles

  • 1-(Benzo[d]oxazol-2-yl)ethanone
    • Cat. No.:
    • B053119
    • CAS No.:
    • 122433-29-8
    • Molecular Formula:
    • C9H7NO2
    • Molecular Weight:
    • 161.16 g/mol
    Description
    1-(Benzo[d]oxazol-2-yl)ethanone is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%. BenchChem offers high-quality 1-(Benzo[d]oxa...
  • 6-Benzyloxy-2-benzoxazolinone
    • Cat. No.:
    • B133755
    • CAS No.:
    • 158822-84-5
    • Molecular Formula:
    • C14H11NO3
    • Molecular Weight:
    • 241.24 g/mol
    Description
    6-Benzyloxy-2-benzoxazolinone, also known as 6-Benzyloxy-2-benzoxazolinone, is a useful research compound. Its molecular formula is C14H11NO3 and its molecular weight is 241.24 g/mol. The purity is usually 95%...
  • 3-Methyl-2-benzoxazolinone
    • Cat. No.:
    • B1265911
    • CAS No.:
    • 21892-80-8
    • Molecular Formula:
    • C8H7NO2
    • Molecular Weight:
    • 149.15 g/mol
    Description
    3-Methyl-2-benzoxazolinone is a useful research compound. Its molecular formula is C8H7NO2 and its molecular weight is 149.15 g/mol. The purity is usually 95%. The exact mass of the compound 3-Methyl-2-benzoxa...
  • Benzoxazole
    • Cat. No.:
    • B165842
    • CAS No.:
    • 273-53-0
    • Molecular Formula:
    • C7H5NO
    • Molecular Weight:
    • 119.12 g/mol
    Description
    1,3-benzoxazole is a benzoxazole in which the benzene ring is fused to a 1,3-oxazole ring across positions 4 and 5. It is a mancude organic heterobicyclic parent and a member of 1,3-benzoxazoles....
  • 2-(2-Benzoxazolyl)malondialdehyde
    • Cat. No.:
    • B188515
    • CAS No.:
    • 40071-07-6
    • Molecular Formula:
    • C10H7NO3
    • Molecular Weight:
    • 189.17 g/mol
    Description
    2-(2-Benzoxazolyl)malondialdehyde is a useful research compound. Its molecular formula is C10H7NO3 and its molecular weight is 189.17 g/mol. The purity is usually 95%. The exact mass of the compound 2-(Benzo[d...
  • 5-(tert-Butyl)-2-methylbenzoxazole
    • Cat. No.:
    • B1280155
    • CAS No.:
    • 40874-54-2
    • Molecular Formula:
    • C12H15NO
    • Molecular Weight:
    • 189.25 g/mol
    Description
    5-(tert-Butyl)-2-methylbenzoxazole is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%. BenchChem offers high-quality 5-(tert-Bu...
  • 2-Methyl-1,3-benzoxazol-4-ol
    • Cat. No.:
    • B1269489
    • CAS No.:
    • 51110-60-2
    • Molecular Formula:
    • C8H7NO2
    • Molecular Weight:
    • 149.15 g/mol
    Description
    2-Methyl-1,3-benzoxazol-4-ol is a useful research compound. Its molecular formula is C8H7NO2 and its molecular weight is 149.15 g/mol. The purity is usually 95%. The exact mass of the compound 2-Methyl-1,3-ben...
  • Benzo[d]oxazole-5-carbaldehyde
    • Cat. No.:
    • B1291999
    • CAS No.:
    • 638192-65-1
    • Molecular Formula:
    • C8H5NO2
    • Molecular Weight:
    • 147.13 g/mol
    Description
    Benzo[d]oxazole-5-carbaldehyde is a useful research compound. Its molecular formula is C8H5NO2 and its molecular weight is 147.13 g/mol. The purity is usually 95%. BenchChem offers high-quality Benzo[d]oxazole...
  • Benzo[d]oxazol-2-ylmethanol
    • Cat. No.:
    • B1288940
    • CAS No.:
    • 77186-95-9
    • Molecular Formula:
    • C8H7NO2
    • Molecular Weight:
    • 149.15 g/mol
    Description
    Benzo[d]oxazol-2-ylmethanol is a useful research compound. Its molecular formula is C8H7NO2 and its molecular weight is 149.15 g/mol. The purity is usually 95%. The exact mass of the compound Benzo[d]oxazol-2-...
  • 2-(1,3-Benzoxazol-2-yl)-1-(4-tert-butylphenyl)ethanone
    • Cat. No.:
    • B1271972
    • CAS No.:
    • 849021-33-6
    • Molecular Formula:
    • C19H19NO2
    • Molecular Weight:
    • 293.4 g/mol
    Description
    2-(1,3-Benzoxazol-2-yl)-1-(4-tert-butylphenyl)ethanone is a useful research compound. Its molecular formula is C19H19NO2 and its molecular weight is 293.4 g/mol. The purity is usually 95%. BenchChem offers hig...